Cas no 2682097-51-2 ((R)-2-Aminonon-8-enoic acid hydrochloride)

(R)-2-Aminonon-8-enoic acid hydrochloride is a chiral non-proteinogenic amino acid derivative featuring an unsaturated C9 alkyl chain and an amine group at the α-position. The hydrochloride salt enhances stability and solubility, making it suitable for synthetic applications in peptide chemistry and medicinal research. The (R)-configuration ensures enantioselectivity, which is critical for studies involving stereospecific interactions, such as enzyme inhibition or receptor binding. The terminal alkene group offers a reactive handle for further functionalization, enabling diverse modifications for tailored applications. This compound is particularly valuable in the design of bioactive molecules, where structural precision and chemical versatility are essential. Its high purity and well-defined stereochemistry support reproducible results in research settings.

(R)-2-Aminonon-8-enoic acid hydrochloride structure

2682097-51-2 structure

Product Name:(R)-2-Aminonon-8-enoic acid hydrochloride

CAS No:2682097-51-2

MF:C₉H₁₈ClNO₂

MW:207.69772195816

CID:5085623

PubChem ID:154727695

Update Time:2025-10-30

(R)-2-Aminonon-8-enoic acid hydrochloride Chemical and Physical Properties

Names and Identifiers

- (2R)-2-AMINO-8-NONENOIC ACID HYDROCHLORIDE
- (2R)-2-aminonon-8-enoic acid hydrochloride
- (2R)-2-aminonon-8-enoic acid;hydrochloride
- (2R)-2-Amino-8-nonenoic acid.HCl
- (R)-2-Aminonon-8-enoic acid hydrochloride
- BS-48563
- 2682097-51-2
- E75208
- (R)-2-Aminonon-8-enoic acid HCl
- Inchi： 1S/C9H17NO2.ClH/c1-2-3-4-5-6-7-8(10)9(11)12;/h2,8H,1,3-7,10H2,(H,11,12);1H/t8-;/m1./s1
- InChI Key： OMKXKHQRAFCRGI-DDWIOCJRSA-N
- SMILES： C(CCCCC=C)[C@@H](N)C(=O)O.Cl

Computed Properties

Exact Mass: 207.1026065g/mol
Monoisotopic Mass: 207.1026065g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 3
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 13
Rotatable Bond Count: 7
Complexity: 146
Covalently-Bonded Unit Count: 2
Defined Atom Stereocenter Count: 1
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 63.3Å²

(R)-2-Aminonon-8-enoic acid hydrochloride Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
eNovation Chemicals LLC	Y1229995-1g	(R)-2-Aminonon-8-enoic acid hydrochloride	2682097-51-2	95%	1g	$700	2024-06-03
eNovation Chemicals LLC	Y1229995-1g	(R)-2-aminonon-8-enoic acid hydrochloride	2682097-51-2	95%	1g	$520	2025-02-19
eNovation Chemicals LLC	Y1229995-1g	(R)-2-aminonon-8-enoic acid hydrochloride	2682097-51-2	95%	1g	$520	2025-02-20
Aaron	AR01XCPM-100mg	(R)-2-Aminonon-8-enoic acid hydrochloride	2682097-51-2	98%	100mg	$139.00	2025-02-12
Aaron	AR01XCPM-250mg	(R)-2-Aminonon-8-enoic acid hydrochloride	2682097-51-2	98%	250mg	$208.00	2025-02-12
Aaron	AR01XCPM-1g	(R)-2-Aminonon-8-enoic acid hydrochloride	2682097-51-2	98%	1g	$519.00	2025-02-12
1PlusChem	1P01XCHA-100mg	(R)-2-Aminonon-8-enoic acid hydrochloride	2682097-51-2	98%	100mg	$119.00	2024-05-08
1PlusChem	1P01XCHA-250mg	(R)-2-Aminonon-8-enoic acid hydrochloride	2682097-51-2	98%	250mg	$177.00	2024-05-08
1PlusChem	1P01XCHA-1g	(R)-2-Aminonon-8-enoic acid hydrochloride	2682097-51-2	98%	1g	$459.00	2024-05-08

(R)-2-Aminonon-8-enoic acid hydrochloride Related Literature

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3. Fatty acid eutectic mixtures and derivatives from non-edible animal fat as phase change materials†

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4. Exchangeability of amino acid residues with similar physicochemical properties in coiled-coil interactions†

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Additional information on (R)-2-Aminonon-8-enoic acid hydrochloride

Comprehensive Overview of (R)-2-Aminonon-8-enoic acid hydrochloride (CAS No. 2682097-51-2)

(R)-2-Aminonon-8-enoic acid hydrochloride is a specialized chiral compound widely recognized in pharmaceutical research and organic synthesis. With the CAS number 2682097-51-2, this compound has garnered significant attention due to its unique structural properties and potential applications in drug development. The hydrochloride salt form enhances its stability and solubility, making it a preferred choice for laboratory and industrial use.

The growing interest in chiral amino acids like (R)-2-Aminonon-8-enoic acid stems from their critical role in asymmetric synthesis and peptide modifications. Researchers are increasingly exploring its utility in designing novel therapeutics, particularly in targeting metabolic disorders and neurodegenerative diseases. The compound’s alkene functional group further allows for versatile chemical transformations, aligning with modern trends in green chemistry and sustainable synthesis.

In the context of AI-driven drug discovery, (R)-2-Aminonon-8-enoic acid hydrochloride has emerged as a candidate for virtual screening and molecular docking studies. Its enantiomeric purity is crucial for achieving high selectivity in biological interactions, a topic frequently searched by professionals in computational chemistry. Additionally, the compound’s structure-activity relationship (SAR) is a subject of ongoing investigation, particularly in optimizing bioavailability and minimizing off-target effects.

From an industrial perspective, the demand for high-purity chiral building blocks like CAS 2682097-51-2 has surged, driven by advancements in biocatalysis and enzymatic resolution techniques. Manufacturers emphasize scalable production methods to meet the needs of contract research organizations (CROs) and academic institutions. This aligns with the broader shift toward custom synthesis and tailored solutions in fine chemicals.

Environmental and regulatory considerations also play a pivotal role in the adoption of (R)-2-Aminonon-8-enoic acid hydrochloride. Its synthesis often involves atom-efficient protocols, reducing waste generation—a key concern in ESG (Environmental, Social, and Governance) frameworks. This resonates with search trends highlighting sustainable chemical processes and green solvents.

In summary, (R)-2-Aminonon-8-enoic acid hydrochloride (CAS 2682097-51-2) represents a convergence of innovation in pharmaceutical chemistry, computational modeling, and sustainable manufacturing. Its multifaceted applications and alignment with contemporary research priorities ensure its relevance in both academic and industrial settings.